Cas no 115149-32-1 (1,2-dichloro-4-(2-nitroethyl)benzene)

1,2-Dichloro-4-(2-nitroethyl)benzene is a chlorinated aromatic compound featuring a nitroethyl functional group, making it a versatile intermediate in organic synthesis. Its distinct structure, combining electron-withdrawing chloro and nitro substituents, facilitates selective reactions in the production of agrochemicals, pharmaceuticals, and specialty chemicals. The compound's reactivity is particularly valuable in nucleophilic substitution and reduction reactions, enabling the synthesis of amines, heterocycles, and other functionalized derivatives. High purity grades ensure consistent performance in research and industrial applications. Proper handling is required due to its potential sensitivity to heat and reactive conditions. This compound is typically supplied in stabilized form to maintain integrity during storage and transport.

1,2-dichloro-4-(2-nitroethyl)benzene structure

115149-32-1 structure

Product Name:1,2-dichloro-4-(2-nitroethyl)benzene

CAS No:115149-32-1

MF:C₈H₇Cl₂NO₂

MW:220.052680253983

MDL:MFCD03410648

CID:3639065

PubChem ID:13988398

Update Time:2025-06-12

1,2-dichloro-4-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1,2-dichloro-4-(2-nitroethyl)-
- 1,2-dichloro-4-(2-nitroethyl)benzene
- EN300-1983153
- 115149-32-1
- MDL： MFCD03410648
- Inchi： 1S/C8H7Cl2NO2/c9-7-2-1-6(5-8(7)10)3-4-11(12)13/h1-2,5H,3-4H2
- InChI Key： IGKBJDSXJFUIPP-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)CC[N+](=O)[O-])Cl

Computed Properties

Exact Mass: 218.9853839Da
Monoisotopic Mass: 218.9853839Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 45.8Å²

1,2-dichloro-4-(2-nitroethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1983153-1g	1,2-dichloro-4-(2-nitroethyl)benzene	115149-32-1	1g	$986.0	2023-09-16
Enamine	EN300-1983153-5g	1,2-dichloro-4-(2-nitroethyl)benzene	115149-32-1	5g	$2858.0	2023-09-16
Enamine	EN300-1983153-10g	1,2-dichloro-4-(2-nitroethyl)benzene	115149-32-1	10g	$4236.0	2023-09-16
Enamine	EN300-1983153-0.05g	1,2-dichloro-4-(2-nitroethyl)benzene	115149-32-1	0.05g	$827.0	2023-09-16
Enamine	EN300-1983153-0.1g	1,2-dichloro-4-(2-nitroethyl)benzene	115149-32-1	0.1g	$867.0	2023-09-16
Enamine	EN300-1983153-0.25g	1,2-dichloro-4-(2-nitroethyl)benzene	115149-32-1	0.25g	$906.0	2023-09-16
Enamine	EN300-1983153-0.5g	1,2-dichloro-4-(2-nitroethyl)benzene	115149-32-1	0.5g	$946.0	2023-09-16
Enamine	EN300-1983153-1.0g	1,2-dichloro-4-(2-nitroethyl)benzene	115149-32-1	1g	$986.0	2023-06-07
Enamine	EN300-1983153-2.5g	1,2-dichloro-4-(2-nitroethyl)benzene	115149-32-1	2.5g	$1931.0	2023-09-16
Enamine	EN300-1983153-5.0g	1,2-dichloro-4-(2-nitroethyl)benzene	115149-32-1	5g	$2858.0	2023-06-07

1,2-dichloro-4-(2-nitroethyl)benzene Related Literature

1. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
5. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544

Additional information on 1,2-dichloro-4-(2-nitroethyl)benzene

Recent Advances in the Study of 1,2-Dichloro-4-(2-nitroethyl)benzene (CAS: 115149-32-1) in Chemical Biology and Pharmaceutical Research

1,2-Dichloro-4-(2-nitroethyl)benzene (CAS: 115149-32-1) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in various biochemical pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its applications, mechanisms of action, and future research directions.

One of the most notable applications of 1,2-dichloro-4-(2-nitroethyl)benzene is its use as a precursor in the synthesis of novel pharmaceutical agents. Recent studies have demonstrated its utility in the development of compounds with potential anti-inflammatory and anticancer properties. For instance, researchers have successfully utilized this compound to synthesize derivatives that exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest that 1,2-dichloro-4-(2-nitroethyl)benzene could serve as a valuable building block in drug discovery efforts.

In addition to its role in drug synthesis, 1,2-dichloro-4-(2-nitroethyl)benzene has been investigated for its biochemical interactions. A study published in the Journal of Medicinal Chemistry revealed that this compound can modulate the activity of certain cellular receptors, potentially influencing signal transduction pathways. This discovery opens new avenues for research into its mechanisms of action and its potential as a therapeutic agent. Further investigations are needed to elucidate the precise molecular targets and downstream effects of this compound.

Another area of interest is the environmental and safety profile of 1,2-dichloro-4-(2-nitroethyl)benzene. Recent toxicological studies have assessed its stability, biodegradability, and potential health risks. While the compound has shown promise in laboratory settings, its long-term effects and environmental impact require thorough evaluation. Regulatory agencies are closely monitoring these developments to ensure that any future applications comply with safety standards.

Looking ahead, researchers are exploring innovative methods to optimize the synthesis and functionalization of 1,2-dichloro-4-(2-nitroethyl)benzene. Advances in catalytic processes and green chemistry techniques aim to enhance the efficiency and sustainability of its production. These efforts are expected to facilitate its broader adoption in pharmaceutical and chemical industries.

In conclusion, 1,2-dichloro-4-(2-nitroethyl)benzene (CAS: 115149-32-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in drug synthesis, biochemical modulation, and potential therapeutic uses underscore its importance in the field. Continued research and development will be essential to fully realize its potential and address any associated challenges.